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Compound of Interest

Compound Name: Indole-d7

CAS No.: 73509-20-3

Cat. No.: B3044205 Get Quote

Indole-d7, like indole, is classified as a hazardous substance. Its toxicological properties

necessitate careful handling to avoid exposure. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear framework for understanding these

risks.

GHS Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[3]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, acute hazard
Category 1 H400: Very toxic to aquatic life

Source: Adapted from various Safety Data Sheets for Indole and Indole-d7.[3]
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Toxicological Summary

The primary routes of exposure are ingestion, skin contact, and inhalation.[4] Studies on indole

have established it as a moderately hazardous substance.[5]

Oral Toxicity: Indole is harmful if swallowed, with reported LD50 values of 1200 mg/kg in rats

and 750 mg/kg in mice.[5]

Dermal Toxicity: It is classified as toxic in contact with skin.[3] Promptly washing the affected

area after any contact is crucial.

Irritation: Indole is a strong irritant to the eyes and a moderate irritant to the skin and

respiratory tract.[5] Direct contact can cause serious eye damage.[3] Inhalation of dust may

lead to respiratory irritation.[3]

The causality behind these classifications lies in indole's chemical structure and reactivity. As

an aromatic heterocyclic compound, it can interact with biological macromolecules, leading to

irritation and toxicity upon exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to create a reliable barrier against exposure. The

choice of PPE should be based on a thorough risk assessment of the procedures being

performed.

Hand Protection: Nitrile gloves are a standard requirement. Given the dermal toxicity, it is

advisable to double-glove, especially when handling the solid compound or concentrated

solutions.[4] Gloves should be inspected for pinholes before use and changed immediately if

contamination is suspected.[4]

Eye and Face Protection: Safety goggles are mandatory to protect against dust particles and

splashes.[4] When handling larger quantities of the solid or when there is a significant risk of

splashing, a face shield should be worn in addition to goggles.[4]

Body Protection: A laboratory coat must be worn at all times. For procedures with a higher

risk of spills, an acid-resistant apron is recommended.[4] Long pants and closed-toe shoes

are required for all laboratory work.[4]
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Respiratory Protection: Work with solid Indole-d7 should be conducted in a certified

chemical fume hood or a ventilated enclosure to control dust.[3][6] If engineering controls are

not sufficient, a properly fitted N95 dust mask or a higher-level respirator should be used.

Safe Handling and Experimental Protocols
Adherence to established protocols is the cornerstone of laboratory safety. The following step-

by-step procedures are designed to minimize exposure during common laboratory workflows

involving Indole-d7.

Preparation of Stock Solutions
This protocol outlines the procedure for accurately weighing solid Indole-d7 and preparing a

stock solution, a common first step in its use as an internal standard.[7]

Methodology:

Preparation: Don all required PPE (lab coat, double nitrile gloves, safety goggles). Ensure

the chemical fume hood is operational and the work area is clean and uncluttered. Protect

the work surface with disposable plastic-backed absorbent paper.[4]

Weighing: Perform all manipulations of solid Indole-d7 within the fume hood. Use an

analytical balance with a draft shield. Tare a suitable weighing vessel (e.g., a glass vial).

Carefully transfer the required amount of Indole-d7 powder to the vessel using a clean

spatula. Avoid creating dust.[3]

Dissolution: Cap the weighing vessel immediately after weighing. Add the appropriate

solvent (e.g., methanol) to the vessel.[7] Ensure the vial is securely capped and mix by

gentle inversion or vortexing until the solid is fully dissolved.

Storage of Stock Solution: Transfer the resulting stock solution to a clearly labeled, sealed

container (e.g., an amber glass vial).[8] The label should include the compound name,

concentration, solvent, date of preparation, and appropriate hazard pictograms.

Cleanup: Decontaminate the spatula and weighing vessel with an appropriate solvent.

Dispose of all contaminated disposables (e.g., gloves, absorbent paper) in the designated

hazardous waste container. Wash hands thoroughly after completing the procedure.[3]
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General Handling Workflow
The following diagram illustrates the lifecycle of Indole-d7 within a laboratory setting,

emphasizing the critical control points for safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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